5-(4-Chlorophenyl)-2-(2-methoxyphenoxy)nicotinonitrile

• IUPAC Name: 5-(4-chlorophenyl)-2-(2-methoxyphenoxy)pyridine-3-carbonitrile
• InChI: InChI=1S/C19H13ClN2O2/c1-23-17-4-2-3-5-18(17)24-19-14(11-21)10-15(12-22-19)13-6-8-16(20)9-7-13/h2-10,12H,1H3
• InChI Key: GIXMGIRSLJBZKO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1OC2=C(C=C(C=N2)C3=CC=C(C=C3)Cl)C#N
• Molecular Formula: C19H13ClN2O2
• Molecular Weight: 336.8 g/mol

Description

5-(4-Chlorophenyl)-2-(2-methoxyphenoxy)nicotinonitrile (5-CN) is an organic compound that has been studied for its potential applications in various scientific fields. 5-CN is a nitrile derivative of the phenoxyacetic acid family and is composed of a benzene ring with a 4-chloro-phenyl substituent, a 2-methoxyphenoxy group, and a nitrile group. 5-CN has been found to have a variety of uses in the scientific community, including as a synthetic intermediate, as a biochemical reagent, and as a potential therapeutic agent.

Scientific Research Applications

Synthesis and Antimicrobial Activity

• Compounds with structures similar to "5-(4-Chlorophenyl)-2-(2-methoxyphenoxy)nicotinonitrile" have been synthesized and evaluated for their antimicrobial activity. For instance, derivatives containing the chlorophenyl and methoxyphenoxy groups have shown activity against both Gram-positive and Gram-negative bacteria as well as fungi. These findings suggest the potential utility of such compounds in developing new antimicrobial agents (J. V. Guna et al., 2015).

Antiprotozoal Activity

• Research into compounds structurally related to "5-(4-Chlorophenyl)-2-(2-methoxyphenoxy)nicotinonitrile" has also included the synthesis of aza-analogues of furamidine, showing promising antiprotozoal activity. Such studies highlight the broader potential of these compounds in treating diseases caused by protozoa (Mohamed A. Ismail et al., 2003).

Herbicidal Activity

• N-(Arylmethoxy)-2-chloronicotinamides derived from nicotinic acid, related to the core structure of interest, have been synthesized and found to exhibit significant herbicidal activity. These findings suggest the potential application of these compounds in agricultural weed management (Chen Yu et al., 2021).

Sensing Applications

• Graphene oxide/NiO nanoparticle composite-ionic liquid modified carbon paste electrodes have been developed for the selective sensing of 4-chlorophenol, demonstrating the applicability of these compounds in environmental monitoring and the detection of pollutants (Mehdi Shabani‐Nooshabadi et al., 2016).

Chemical and Physical Properties

• Studies on the crystal structure and docking of tetrazole derivatives related to "5-(4-Chlorophenyl)-2-(2-methoxyphenoxy)nicotinonitrile" have contributed to understanding the molecular interactions and stability of these compounds, providing insights into their potential biological activities and applications (B. Al-Hourani et al., 2015).